2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H28N4O2/c1-16-5-4-6-20(13-16)25-21(29)15-28-11-9-24(10-12-28)26-22(23(30)27-24)19-8-7-17(2)18(3)14-19/h4-8,13-14H,9-12,15H2,1-3H3,(H,25,29)(H,27,30)
• InChI Key: DMOHSLIDGWJYJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2CCC3(CC2)NC(=O)C(=N3)C4=CC(=C(C=C4)C)C
• Molecular Formula: C24H28N4O2
• Molecular Weight: 404.5 g/mol

Description

2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis and modification of chemical compounds with complex structures, such as triazaspirodecenyl acetamides, often aim at discovering novel pharmacological properties. For instance, compounds containing the triazaspiro[4.5]decane moiety have been explored for their potential in various biological activities. The design and synthesis of these compounds leverage their unique structural features to target specific biological pathways or receptors. For example, compounds like gabapentin, with a similar degree of structural complexity, have been developed through modifications to enhance their therapeutic potential, indicating a research trajectory that might apply to the compound (Amirani Poor et al., 2018).

Potential Pharmacological Applications

Research into derivatives of complex acetamides often explores their application in addressing a wide range of diseases. For instance, studies on compounds like 1,3,8-triazaspiro[4.5]decan-4-one derivatives have shown potential as ORL1 receptor agonists, indicating possible applications in pain management and neuroprotective effects. These findings suggest a methodology for assessing the potential pharmacological applications of the compound mentioned, by focusing on its action at specific receptors or in particular physiological pathways (Röver et al., 2000).

Antimicrobial and Anticancer Properties

Compounds with the acetamide moiety, especially those incorporating triazole or similar heterocyclic components, have been studied for their antimicrobial and anticancer properties. For example, research on 1,2,4-triazole derivatives as potential anti-cancer agents against specific cell lines, such as HepG2, showcases the interest in leveraging the structural attributes of these compounds for therapeutic applications. This area of research highlights the potential of structurally complex acetamides in contributing to the development of new anticancer therapies (Akhter et al., 2023).